Cas no 2227812-83-9 (rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-ethoxyphenol)

• Product Name: rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-ethoxyphenol
• CAS No: 2227812-83-9
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5877550
• PubChem ID: 165692657
• Update Time: 2025-06-11

rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-ethoxyphenol
• rac-4-[(1R,3S)-3-amino-2,2-dimethylcyclopropyl]-2-ethoxyphenol
• 2227812-83-9
• EN300-1821222

• Inchi： 1S/C13H19NO2/c1-4-16-10-7-8(5-6-9(10)15)11-12(14)13(11,2)3/h5-7,11-12,15H,4,14H2,1-3H3/t11-,12-/m1/s1
• InChI Key： CDLMGMLKUGJYQX-VXGBXAGGSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)[C@@H]1[C@H](C1(C)C)N)O

Computed Properties

• Exact Mass: 221.141578849g/mol
• Monoisotopic Mass: 221.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.5Ų

Additional information on rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-ethoxyphenol

Chemical Profile of Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-ethoxyphenol (CAS No. 2227812-83-9)

Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-ethoxyphenol is a highly specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2227812-83-9, has garnered attention due to its complex structural features and potential biological activities. The molecular structure of this compound incorporates several key functional groups, including an amine group, a dimethylcyclopropyl moiety, and an ethoxyphenol component, which contribute to its distinctive chemical properties and reactivity.

The synthesis of Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-ethoxyphenol involves a multi-step process that requires precise control over reaction conditions and stereochemistry. The presence of the chiral centers at the 1R and 3S positions makes this compound a racemic mixture, which is often a critical consideration in pharmaceutical applications where enantiomeric purity can significantly impact biological efficacy. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary-assisted reactions, are employed to achieve the desired stereochemical configuration.

Recent research has highlighted the potential of Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-ethoxyphenol as a lead compound in the development of novel therapeutic agents. Studies have demonstrated its interaction with various biological targets, including enzymes and receptors involved in inflammatory pathways. The amine group and the ethoxyphenol moiety are particularly noteworthy for their ability to modulate biochemical processes. For instance, preliminary in vitro studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines.

The dimethylcyclopropyl group in the molecular structure contributes to the compound's lipophilicity, which is an important factor in drug absorption and distribution. This feature makes Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-ethoxyphenol a promising candidate for oral administration. Additionally, the structural complexity of this compound provides a rich scaffold for further chemical modifications aimed at enhancing its pharmacological profile. Researchers are exploring various derivatives to optimize bioavailability, reduce potential side effects, and improve target specificity.

In the realm of drug discovery, the use of computational modeling and high-throughput screening has accelerated the identification of promising compounds like Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-ethoxyphenol. These techniques allow for rapid assessment of molecular interactions and pharmacokinetic properties, thereby streamlining the drug development pipeline. Collaborative efforts between chemists and bioinformaticians have led to more efficient screening processes, enabling quicker translation from laboratory findings to clinical applications.

One of the most exciting aspects of Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-ethoxyphenol is its potential in addressing unmet medical needs. Chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, represent significant therapeutic challenges. The anti-inflammatory activity observed in early studies makes this compound a valuable asset in the quest for novel treatments. Furthermore, its ability to interact with multiple biological pathways suggests broad therapeutic applications beyond inflammation management.

The safety and efficacy of Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-ethoxyphenol are currently under investigation through rigorous preclinical studies. These studies aim to evaluate its toxicity profile, pharmacokinetic behavior, and potential therapeutic benefits across various disease models. Animal models provide crucial insights into how this compound behaves in vivo, offering a bridge between preclinical data and human clinical trials. The results from these studies will be instrumental in determining its suitability for further development.

The future prospects for Rac-4-(1R,3S)-3-amino-2,2-dimethylcyclopropyl-2-ethoxyphenol are promising given its unique structural features and demonstrated biological activity. As research continues to uncover new therapeutic applications and refine synthetic methodologies，this compound is poised to play a significant role in next-generation pharmaceuticals. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design may further enhance its potential as a therapeutic agent.

In conclusion，Rac-4-(1R，3S)-3-amino--，_dimethylcyclopropyl--，_ ethoxyphenol (CAS No．222781--_83--_9) represents a fascinating example of how structural complexity can translate into functional diversity．Its multifaceted interactions with biological systems make it a valuable tool for researchers exploring novel therapeutic strategies．As scientific understanding evolves，the applications of this compound are likely to expand，offering hope for innovative solutions to complex medical challenges．